5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride

• Molecular Formula: C8H6FNO2S3
• Molecular Weight: 263.3 g/mol
• IUPAC Name: 5-(2-methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride
• InChI: InChI=1S/C8H6FNO2S3/c1-5-10-6(4-13-5)7-2-3-8(14-7)15(9,11)12/h2-4H,1H3
• InChI Key: ZFUSDNDIQMPTNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(S2)S(=O)(=O)F

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the reaction of α-haloketones with thiourea.

Introduction of the Thiophene Ring: The thiophene ring can be introduced through a cross-coupling reaction, such as the Suzuki-Miyaura coupling, between a thiazole derivative and a thiophene boronic acid.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride can undergo various types of chemical reactions, including:

Substitution Reactions: The sulfonyl fluoride group is highly reactive and can undergo nucleophilic substitution reactions with various nucleophiles, such as amines, alcohols, and thiols.

Oxidation and Reduction: The thiazole and thiophene rings can undergo oxidation and reduction reactions under appropriate conditions.

Coupling Reactions: The compound can participate in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, to form more complex structures.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols.

Oxidation: Oxidizing agents, such as hydrogen peroxide or m-chloroperbenzoic acid, can be used under mild conditions.

Reduction: Reducing agents, such as sodium borohydride or lithium aluminum hydride, can be used under controlled conditions.

Major Products Formed

Substitution Products: Depending on the nucleophile used, the major products can include sulfonamides, sulfonate esters, and sulfonothioates.

Oxidation Products: Oxidation can lead to the formation of sulfoxides and sulfones.

Reduction Products: Reduction can result in the formation of thiols and thioethers.

Scientific Research Applications

5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design.

Biological Research: It is used as a tool compound to study enzyme inhibition and protein modification due to its reactive sulfonyl fluoride group.

Materials Science: The compound is explored for its potential use in the development of organic semiconductors and photovoltaic materials.

Agrochemicals: Thiazole derivatives are investigated for their potential use as herbicides, fungicides, and insecticides.

Mechanism of Action

The mechanism of action of 5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride involves the following:

Enzyme Inhibition: The sulfonyl fluoride group can covalently modify serine and cysteine residues in enzymes, leading to enzyme inhibition.

Protein Modification: The compound can react with nucleophilic amino acid residues in proteins, leading to the formation of stable adducts.

Molecular Targets and Pathways: The specific molecular targets and pathways depend on the biological context and the specific enzyme or protein being studied.

Comparison with Similar Compounds

Comparative Data Table

Compound	Molecular Weight (g/mol)	Key Functional Groups	Primary Application	Reactivity/Safety Notes
Target Sulfonyl Chloride	279.79	Thiophene, Thiazole, –SO₂Cl	Drug Synthesis	Corrosive; releases toxic gases
MTEP	220.33	Thiazole, Ethynylpiperidine	Neurological Research	CNS-penetrant; non-covalent binding
MPEP	223.28	Pyridine, Phenylethynyl	Anxiolytic Studies	Low sedation risk
Metsulfuron Methyl	381.40	Sulfonylurea, Triazine	Herbicide	Plant enzyme inhibition
Bi-Heterocyclic Propanamides (7a-l)	~300–400	Oxadiazole, Thiazole, Amide	Antimicrobial Agents	S-substitution versatility

Research Findings and Key Differentiators

Pharmacological Potential

• While MPEP and MTEP target mGlu5 for CNS disorders, the sulfonyl chloride’s covalent reactivity supports protease inhibition studies (e.g., kinase inhibitors) .

Biological Activity

5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride (CAS Number: 215434-25-6) is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including relevant data tables, case studies, and research findings.

Molecular Structure and Characteristics

• Molecular Formula : C₈H₆ClNO₂S₃
• Molecular Weight : 279.79 g/mol
• InChIKey : YIKNRCVJBOLZFL-UHFFFAOYSA-N
• SMILES : CC1=NC(=CS1)C2=CC=C(S2)S(=O)(=O)Cl

Biological Activity Overview

5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride exhibits various biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. The following sections detail these activities.

Anticancer Activity

Recent studies have explored the anticancer potential of thiazole derivatives, including those related to 5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride. For instance, a study evaluating carborane-thiazole conjugates demonstrated significant antiproliferative effects against several cancer cell lines:

Compound	Cell Line	IC50 (µM)
4h	B16F10 (melanoma)	11.27 ± 5.90
4f	B16F10 (melanoma)	49.36 ± 8.01
Reference	Doxorubicin	Varies

The results indicated that the thiazole derivatives exhibited comparable or superior activity against melanoma cells compared to standard chemotherapeutic agents .

Enzyme Inhibition

The compound has shown promise as an inhibitor of specific enzymes linked to disease processes:

• Tyrosinase Inhibition : Tyrosinase is crucial in melanin synthesis and is often overexpressed in melanoma. Inhibitors of this enzyme can potentially reduce melanin accumulation:
  • The IC50 values for various thiazole derivatives against tyrosinase ranged from 11.27 µM to over 360 µM, indicating varying degrees of inhibitory potency .
• 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) : This enzyme is involved in glucocorticoid metabolism and is associated with metabolic disorders:
  • Compounds derived from thiazoles demonstrated dual inhibition of both tyrosinase and 11β-HSD1, suggesting potential therapeutic applications for conditions like melanoma and metabolic disorders .

Antimicrobial Activity

Thiazole derivatives have also been evaluated for their antimicrobial properties. A related study on sulfonyl derivatives indicated strong inhibitory effects against several pathogenic microorganisms:

Pathogen	EC50 (µg/mL)
Xanthomonas oryzae	<10
Rhizoctonia solani	0.41
Colletotrichum orbiculare	Not specified

These findings suggest that compounds similar to 5-(2-Methyl-1,3-thiazol-4-yl)thiophene-2-sulfonyl fluoride may serve as effective antimicrobial agents .

Mechanistic Insights

The mechanism of action for the biological activities of thiazole derivatives often involves:

• Enzyme Binding : Molecular docking studies have suggested specific binding interactions between the thiazole moiety and target enzymes like tyrosinase.
• Cellular Effects : Compounds have been shown to induce morphological changes in microbial cells, disrupting normal growth patterns and leading to cell death .